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Compound of Interest

Compound Name: Avalide

Cat. No.: B1243063

FOR IMMEDIATE USE: This document provides crucial safety and logistical information for
researchers, scientists, and drug development professionals handling Avalide
(irbesartan/hydrochlorothiazide). Adherence to these guidelines is essential to ensure personal

safety and proper disposal of materials.

Avalide is a combination antihypertensive drug containing irbesartan, an angiotensin Il
receptor antagonist, and hydrochlorothiazide, a thiazide diuretic. While not classified as a
cytotoxic hazardous drug, appropriate handling is necessary to minimize occupational
exposure and potential health risks. Both active pharmaceutical ingredients (APIs) have
established Occupational Exposure Limits (OELS), indicating the need for protective measures.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling Avalide in a laboratory
setting, particularly when manipulating tablets (e.g., crushing, dissolving) which may generate
dust or aerosols.
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PPE Component Specification Purpose

Prevents skin contact with the

Double gloving with active pharmaceutical
Hand Protection chemotherapy-grade nitrile ingredients. Double gloving
gloves. provides an extra layer of
protection.
) Safety glasses with side Protects eyes from dust or
Eye Protection _
shields or safety goggles. splashes.

Required when there is a

potential for generating
) ) NIOSH-approved N95 ) ]
Respiratory Protection ] ] airborne particles (e.g.,
respirator or higher. o )
weighing powder, crushing

tablets).

. i Protects skin and clothing from
Body Protection Disposable gown. o
contamination.

Quantitative Data for PPE Selection

While specific breakthrough time data for irbesartan and hydrochlorothiazide on various glove
materials is not readily available in public literature, the following table provides the established
Occupational Exposure Limits (OELs) which guide the required level of protection.

. . . Occupational Exposure Limit (OEL) - 8-
Active Pharmaceutical Ingredient

hour TWA
Irbesartan 0.1 mg/m3[1]
Hydrochlorothiazide 0.085 mg/m3[1]

Note: Given the lack of specific glove permeation data, it is recommended to use
chemotherapy-grade nitrile gloves, which are tested against a wide range of chemicals and are
generally recommended for handling pharmaceutical compounds.[2] Gloves should be
changed regularly, at least every two hours, or immediately if contamination is suspected.
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Experimental Protocols: Handling Avalide Powder
(from crushed tablets)

This protocol outlines the steps for safely handling Avalide powder in a laboratory setting.
1. Preparation:

o Designate a specific area for handling Avalide powder.

e Ensure a calibrated analytical balance is placed within a chemical fume hood or a ventilated
balance enclosure.

o Cover the work surface with disposable plastic-backed absorbent pads.

2. Donning PPE:

» Don a disposable gown.

» Don two pairs of chemotherapy-grade nitrile gloves. The inner glove should be tucked under
the cuff of the gown, and the outer glove should be worn over the cuff.

e Don safety glasses with side shields or goggles.

e Don a NIOSH-approved N95 respirator.

3. Handling Procedure:

o Carefully crush the Avalide tablet(s) in a designated and contained manner (e.g., using a
mortar and pestle within a fume hood).

» Weigh the required amount of powder using the analytical balance inside the ventilated
enclosure.

o Use a spatula or other appropriate tool to transfer the powder.

o Clean all equipment used (mortar, pestle, spatula, etc.) thoroughly after use.

4. Doffing PPE:

o Remove the outer pair of gloves and dispose of them.

e Remove the gown, turning it inside out as it is removed, and dispose of it.
e Remove the inner pair of gloves and dispose of them.

e Remove eye and respiratory protection.

e Wash hands thoroughly with soap and water.

Disposal Plan
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Proper disposal of contaminated materials is crucial to prevent environmental contamination

and accidental exposure.

Waste Stream

Disposal Container

Disposal Method

Contaminated PPE (gloves,

gown, etc.)

Labeled hazardous waste

container (e.g., yellow bag)

Incineration through a licensed

waste management provider.

Unused or Expired Avalide
Tablets

Non-hazardous
pharmaceutical waste

container (often a blue-lidded

Incineration through a licensed

pharmaceutical waste vendor.

[1]

container)[3][4]
Contaminated Labware Labeled hazardous waste ] ]
. ) Incineration.
(disposable) container
Contaminated Cleaning Labeled hazardous waste ) ]
Incineration.

Materials

container

Note: Always consult and adhere to your institution's and local regulations for pharmaceutical

waste disposal.[3]

Logical Workflow for Handling Avalide

The following diagram illustrates the decision-making process and procedural flow for safely

handling Avalide in a research setting.
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Workflow for Handling Avalide

Start: Task Involves
Handling Avalide

Assess Risk:
- Manipulating tablets?
- Generating dust/aerosol?

Handling Powder or

Handling Intact Tablets Crushed Tablets

Don Enhanced PPE:
- Double nitrile gloves
- Disposable gown
- Safety goggles
- N95 Respirator

Don Standard PPE:
- Single pair of nitrile gloves
- Lab coat
- Safety glasses

Perform Task in
Controlled Environment
(e.g., Fume Hood)

'

Decontaminate Work Area
and Equipment

Segregate and Dispose of Waste:

- Contaminated PPE
- Unused drug

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: PPE selection and handling workflow for Avalide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Personal Protective Equipment (PPE)
Protocols for Handling Avalide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1243063#personal-protective-equipment-for-
handling-avalide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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